Cas no 1218764-13-6 ((3R,4S)-1-tert-butoxycarbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: (3R,4S)-1-tert-butoxycarbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1218764-13-6
• MF: C₁₆H₂₀FNO₄
• MW: 309.332708358765
• MDL: MFCD04115135
• CID: 1212995
• PubChem ID: 2762103
• Update Time: 2025-06-13

(3R,4S)-1-tert-butoxycarbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)-1-{[(2-methyl-2-propanyl)oxy]carbonyl}-3-pyrro lidinecarboxylic acid
• (3R,4S)-1-tert-butoxycarbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• trans-1-Boc-4-(4-fluoro-phenyl)-pyrrolidine-3-carboxylic acid
• trans-1-boc-4-(4-fluorophenyl)-pyrrolidine-3-carboxylic acid
• A15046
• 1002732-10-6
• DB-257320
• (3S,4R)-1-(tert-Butoxycarbonyl)-4-(4-fluorophenyl)pyrrolidine-3-carboxylicacid
• (3S,4R)-4-(4-fluorophenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• BOC-(+/-)-TRANS-4-(4-FLUORO-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID
• AKOS015841275
• PS-12688
• Trans-1-Boc-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• (+/-)-trans-1-Boc-4-(4-fluoro-phenyl)-pyrrolidine-3-carboxylic acid
• DB-000729
• (3S,4R)-1-[(tert-butoxy)carbonyl]-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• CS-0439604
• SCHEMBL1970572
• J-004690
• Boc-(+/-)-trans-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• (3S,4R)-1-BOC-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• (3S,4R)-1-(tert-butoxycarbonyl)-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid
• 455954-94-6
• AM20020067
• 1218764-13-6
• DTXSID40376079

• MDL： MFCD04115135
• Inchi： 1S/C16H20FNO4/c1-16(2,3)22-15(21)18-8-12(13(9-18)14(19)20)10-4-6-11(17)7-5-10/h4-7,12-13H,8-9H2,1-3H3,(H,19,20)/t12-,13+/m0/s1
• InChI Key： VRCJPGMBINFMCH-QWHCGFSZSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 309.138
• Monoisotopic Mass: 309.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 2.3

Experimental Properties

• LogP: 2.79870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (3R,4S)-1-tert-butoxycarbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of (3R,4S)-1-tert-butoxycarbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 1218764-13-6)

The compound (3R,4S)-1-tert-butoxycarbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 1218764-13-6) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and medicinal chemistry. Its unique structural features, including the pyrrolidine ring and 4-fluorophenyl moiety, make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and CNS-targeting therapeutics. The presence of the tert-butoxycarbonyl (Boc) protecting group enhances its stability during synthetic processes, while the carboxylic acid functionality allows for further derivatization.

In recent years, the demand for chiral intermediates like (3R,4S)-1-tert-butoxycarbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid has surged due to the growing emphasis on enantioselective drug development. Pharmaceutical researchers frequently search for "high-purity chiral building blocks" or "fluorinated pyrrolidine derivatives," reflecting the industry's focus on precision medicine. This compound's 4-fluorophenyl group is particularly noteworthy, as fluorinated pharmaceuticals account for nearly 30% of all newly approved small-molecule drugs, addressing critical needs in oncology, neurology, and metabolic disorders.

The synthesis and applications of CAS No. 1218764-13-6 align with several trending topics in chemical research, including "green chemistry approaches for heterocyclic compounds" and "scalable asymmetric synthesis." Its pyrrolidine-3-carboxylic acid scaffold is structurally analogous to proline, making it relevant to studies on peptide mimetics and protein-protein interaction modulators—a hot topic in drug discovery forums. Analytical techniques such as chiral HPLC and NMR spectroscopy are essential for quality control, ensuring the compound's enantiomeric purity meets the stringent requirements of preclinical development.

From a commercial perspective, suppliers often highlight the compound's role in "custom synthesis services" and "contract research organization (CRO) collaborations." The Boc-protected nature of this derivative simplifies handling and storage, addressing common logistical challenges faced by researchers. Furthermore, its compatibility with solid-phase peptide synthesis (SPPS) protocols makes it attractive for combinatorial chemistry applications, a frequently searched topic among medicinal chemists optimizing lead compounds.

Regulatory considerations for (3R,4S)-1-tert-butoxycarbonyl-4-(4-fluorophenyl)pyrrolidine-3-carboxylic acid focus on its classification as a non-hazardous research chemical under standard laboratory conditions. Safety data sheets emphasize proper PPE usage during handling, though its risk profile is significantly lower compared to reactive intermediates. Environmental fate studies indicate minimal ecotoxicity, aligning with the pharmaceutical industry's increasing commitment to sustainable chemistry principles—another highly searched topic in scientific and regulatory circles.

Emerging research directions involving this compound include its potential as a precursor for PET radiotracers (leveraging the 4-fluorophenyl group) and as a template for covalent inhibitor design. These applications resonate with current searches for "next-generation imaging agents" and "targeted covalent drugs." The compound's structural versatility also positions it as a candidate for fragment-based drug discovery (FBDD) libraries, a methodology gaining traction in academic and industrial screening programs.

Quality specifications for CAS No. 1218764-13-6 typically require ≥98% chemical purity and ≥99% enantiomeric excess (ee), with stringent controls for residual solvents and heavy metals. These parameters are critical for researchers querying "GMP-like intermediates for preclinical studies." Advanced characterization data, including X-ray crystallography structures and computational modeling results, are increasingly demanded by customers seeking to correlate molecular properties with biological activity—a reflection of the growing integration of computational and experimental approaches in modern drug discovery.